Cas no 853298-75-6 (Cyclohexanol, 4-[[6-(4-aminophenoxy)-4-pyrimidinyl]amino]-)

Cyclohexanol, 4-[[6-(4-aminophenoxy)-4-pyrimidinyl]amino]- structure
853298-75-6 structure
Product Name:Cyclohexanol, 4-[[6-(4-aminophenoxy)-4-pyrimidinyl]amino]-
CAS No:853298-75-6
MF:C16H20N4O2
MW:300.355603218079
CID:1836656
PubChem ID:69244882
Update Time:2025-04-21

Cyclohexanol, 4-[[6-(4-aminophenoxy)-4-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 4-[[6-(4-aminophenoxy)-4-pyrimidinyl]amino]-
    • 4-[6-(4-Amino-phenoxy)-pyrimidin-4-ylamino]-cyclohexanol
    • DA-41169
    • 853298-75-6
    • SCHEMBL4929710
    • HTNYYXSSFXAJQO-UHFFFAOYSA-N
    • Inchi: 1S/C16H20N4O2/c17-11-1-7-14(8-2-11)22-16-9-15(18-10-19-16)20-12-3-5-13(21)6-4-12/h1-2,7-10,12-13,21H,3-6,17H2,(H,18,19,20)
    • InChI Key: HTNYYXSSFXAJQO-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1)NC1C=C(N=CN=1)OC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 300.15862589g/mol
  • Monoisotopic Mass: 300.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 93.3Ų
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